4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile

• IUPAC Name: 4-(1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile
• InChI: InChI=1S/C16H18N2O/c17-7-11-1-3-12(4-2-11)8-18-9-13-14(10-18)16-6-5-15(13)19-16/h1-4,13-16H,5-6,8-10H2
• InChI Key: RKWZIGKJEYCWQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3CN(CC3C1O2)CC4=CC=C(C=C4)C#N
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile, also known as OEI, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. OEI belongs to the class of compounds known as isoindoles and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile's mechanism of action is not yet fully understood, but it is believed to act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. Additionally, 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile may act by modulating the activity of neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects
4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile has been shown to have a range of biochemical and physiological effects. In addition to its antitumor and neuroprotective effects, 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile has been shown to have antioxidant activity and may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile has several advantages for use in lab experiments, including its high potency and selectivity for cancer cells. However, there are also limitations to the use of 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile in lab experiments, including its low solubility in aqueous solutions and potential toxicity.

Future Directions

There are several future directions for research on 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile. One potential avenue of research is the development of more effective synthesis methods for 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile, which could lead to increased availability and lower costs. Additionally, further research is needed to fully understand the mechanism of action of 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile and its potential therapeutic applications. Finally, clinical trials are needed to determine the safety and efficacy of 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile in humans.

Synthesis Methods

4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile can be synthesized using several methods, including the reduction of 2-(2-nitrobenzylidene)malononitrile with sodium borohydride or the reaction of 4-bromobenzonitrile with 2,3-epoxypropylamine followed by hydrogenation. The synthesis of 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile requires careful attention to detail and a high level of expertise in organic chemistry.

Scientific Research Applications

4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile has antitumor activity and may be effective in the treatment of various types of cancer, including breast cancer, lung cancer, and leukemia. Additionally, 4-(1,3,3a,4,5,6,7,7a-Octahydro-4,7-epoxyisoindol-2-ylmethyl)benzonitrile has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.